Cas no 376638-03-8 (2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetic acid)

2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetic acid structure
376638-03-8 structure
Product Name:2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetic acid
CAS No:376638-03-8
MF:C12H12N2O4S2
MW:312.364680290222
MDL:MFCD09049642
CID:4713655
PubChem ID:10267678
Update Time:2023-11-21

2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • (2-{[(4-METHYLPHENYL)SULFONYL]AMINO}-1,3-THIAZOL-4-YL)ACETIC ACID
    • 2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetic acid
    • (2-([(4-Methylphenyl)sulfonyl]amino)-1,3-thiazol-4-yl)acetic acid
    • STL480827
    • T0506
    • 4-Thiazoleacetic acid, 2-[[(4-methylphenyl)sulfonyl]amino]-
    • [2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetic acid
    • 2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetic
    • 2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetic acid
    • MDL: MFCD09049642
    • Inchi: 1S/C12H12N2O4S2/c1-8-2-4-10(5-3-8)20(17,18)14-12-13-9(7-19-12)6-11(15)16/h2-5,7H,6H2,1H3,(H,13,14)(H,15,16)
    • InChI Key: AYKJIFPXBJZYOI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC1=NC(=CS1)CC(=O)O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 441
  • Topological Polar Surface Area: 133

2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetic acid Pricemore >>

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